Cas no 885275-87-6 (1-Pyrrolidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-naphthalenyl-)

• Product Name: 1-Pyrrolidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-naphthalenyl-
• CAS No: 885275-87-6
• MF: C₂₁H₂₆N₂O₄
• MW: 370.442145824432
• MDL: MFCD04115168
• CID: 711309
• PubChem ID: 74788482
• Update Time: 2025-05-20

1-Pyrrolidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-naphthalenyl-
• (3-BOC-AMINO-PYRROLIDIN-1-YL)NAPHTHALEN-2-YL-ACETIC ACID,
• 2-[2-amino-3-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-1-yl]-2-naphthalen-2-ylacetic acid
• (3-BOC-AMINO-PYRROLIDIN-1-YL)-NAPHTHALEN-2-YL-ACETIC ACID
• 1-Pyrrolidineaceticacid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-naphthalenyl
• 2-(3-((tert-Butoxycarbonyl)amino)pyrrolidin-1-yl)-2-(naphthalen-2-yl)acetic acid
• SB39458
• 2-(3-((tert-Butoxycarbonyl)amino)pyrrolidin-1-yl)-2-(naphthalen-2-yl)aceticacid
• 885275-87-6
• CS-0340969
• (3-boc-aminopyrrolidin-1-yl)naphthalen-2-ylacetic acid
• MFCD04115168
• 2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidin-1-yl]-2-naphthalen-2-ylacetic acid
• {3-[(TERT-BUTOXYCARBONYL)AMINO]PYRROLIDIN-1-YL}(NAPHTHALEN-2-YL)ACETIC ACID

• MDL： MFCD04115168
• Inchi： 1S/C21H26N2O4/c1-21(2,3)27-20(26)22-17-10-11-23(13-17)18(19(24)25)16-9-8-14-6-4-5-7-15(14)12-16/h4-9,12,17-18H,10-11,13H2,1-3H3,(H,22,26)(H,24,25)
• InChI Key： KLOYZXFPIGMFNV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCN(C(C(=O)O)C2C=CC3C=CC=CC=3C=2)C1)=O

Computed Properties

• Exact Mass: 370.18900
• Monoisotopic Mass: 370.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.87000
• LogP: 3.89330

Additional information on 1-Pyrrolidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-naphthalenyl-

1-Pyrrolidineacetic Acid, 3-[[(1,1-Dimethylethoxy)Carbonyl]Amino]-α-2-Naphthalenyl (CAS No. 885275-87-6)

1-Pyrrolidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-2-naphthalenyl is a complex organic compound with the CAS registry number 885275-87-6. This compound belongs to the class of amino acids and derivatives, specifically featuring a pyrrolidine ring and a naphthalene moiety. The structure of this compound is characterized by a naphthalene group at the α-position of the pyrrolidineacetic acid backbone, with a carbamate group attached at the 3-position of the naphthalene ring. This unique structure makes it a valuable molecule in various chemical and pharmaceutical applications.

The synthesis of 1-pyrrolidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-2-naphthalenyl involves multi-step organic reactions, including nucleophilic substitutions and carbonylations. The compound's stability and reactivity are influenced by its functional groups, particularly the carbamate group, which plays a crucial role in its chemical behavior. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, such as peptide analogs and inhibitors for enzyme targets.

In terms of biological activity, this compound has shown promise in preliminary assays targeting protein kinases and proteases. Its naphthalene moiety contributes to its hydrophobicity, enhancing its ability to interact with biological macromolecules. Researchers have also explored its use in drug delivery systems due to its ability to form stable conjugates with other bioactive molecules.

The application of 1-pyrrolidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-2-naphthalenyl extends beyond pharmaceuticals. It has been utilized in material science as a building block for constructing advanced materials with tailored properties. For instance, its ability to form self-assembled monolayers has been investigated for applications in nanotechnology and surface chemistry.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological targets. Molecular dynamics simulations have provided insights into its conformational flexibility and binding affinity towards specific receptors. These studies underscore the importance of understanding the relationship between molecular structure and function in drug design.

In conclusion, 1-pyrrolidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-2-naphthalenyl (CAS No. 885275-87-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing research continues to uncover new potential uses for this compound, it remains at the forefront of innovation in organic chemistry and pharmacology.